![molecular formula C6H5BrN4O B2685511 3-bromo-2-methylpyrazolo[1,5-d][1,2,4]triazin-4(5H)-one CAS No. 1225193-83-8](/img/structure/B2685511.png)
3-bromo-2-methylpyrazolo[1,5-d][1,2,4]triazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-2-methylpyrazolo[1,5-d][1,2,4]triazin-4(5H)-one is a useful research compound. Its molecular formula is C6H5BrN4O and its molecular weight is 229.037. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Research on 3-bromo-2-methylpyrazolo[1,5-d][1,2,4]triazin-4(5H)-one often involves its use as a precursor in the synthesis of complex heterocyclic compounds. For instance, Abdelriheem et al. (2017) demonstrated its role in creating new series of pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, thieno[2,3-b]pyridines, and polysubstituted pyridines containing the 1,2,3-triazole moiety. These compounds have potential applications in pharmaceuticals due to their structure's complexity and diverse functionality (Abdelriheem, Zaki, & Abdelhamid, 2017).
Structural and Crystallographic Studies
Ivanov and Koltun (2021) explored the single crystal structures of similar compounds, providing insight into the molecular and crystallographic characteristics essential for designing materials with specific physical properties. Their work contributes to understanding the correlations between the presence of bromine atoms and the structural features of these compounds, which is crucial for materials science research (Ivanov & Koltun, 2021).
Antimicrobial and Antitumor Activities
A significant area of research involving this compound derivatives focuses on their potential biomedical applications. Novinson et al. (1976) reported on the synthesis of azolo-as-triazines with specific in vitro antimicrobial activity. Their work paves the way for developing new antimicrobial agents based on this core structure (Novinson, Okabe, Robins, & Matthews, 1976). Additionally, Atta-Allah et al. (2017) evaluated the antitumor activities of novel pyrazolotriazine derivatives, highlighting the potential for developing new cancer therapies (Atta-Allah, Gouhar, Hemdan, Abou-Elmagd, Haneen, Kandeel, & Youssef, 2017).
Insecticidal and Fungicidal Properties
Zhang et al. (2019) synthesized a series of benzo[d][1,2,3]triazin-4(3H)-ones with certain insecticidal and fungicidal activities. This work suggests potential agricultural applications for these compounds, providing a basis for developing new pesticides (Zhang, Zhu, Shang, Wang, & Li, 2019).
Mechanism of Action
Target of Action
Similar compounds, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been identified as inhibitors of cyclin-dependent kinase 2 (cdk2) . CDK2 is a protein kinase that plays a crucial role in cell cycle regulation .
Mode of Action
Similar compounds have been shown to inhibit cdk2, leading to alterations in cell cycle progression . This suggests that 3-bromo-2-methylpyrazolo[1,5-d][1,2,4]triazin-4(5H)-one may interact with its targets in a similar manner .
Biochemical Pathways
The inhibition of cdk2 can affect the cell cycle, particularly the transition from the g1 phase to the s phase . This could potentially lead to downstream effects such as cell cycle arrest and apoptosis .
Pharmacokinetics
In silico admet studies of similar compounds have shown suitable pharmacokinetic properties . These properties can influence the bioavailability of the compound .
Result of Action
Similar compounds have been shown to significantly inhibit the growth of various cell lines . This suggests that this compound may have similar cytotoxic activities .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially affect the action of similar compounds .
Properties
IUPAC Name |
3-bromo-2-methyl-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4O/c1-3-4(7)5-6(12)9-8-2-11(5)10-3/h2H,1H3,(H,9,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMGNTUGBBSRJAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=NNC(=O)C2=C1Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.